Cas no 328028-61-1 (3-Amino-N-(4-chlorophenyl)-4-methylbenzene-1-sulfonamide)

• Product Name: 3-Amino-N-(4-chlorophenyl)-4-methylbenzene-1-sulfonamide
• CAS No: 328028-61-1
• MF: C₁₃H₁₃ClN₂O₂S
• MW: 296.772520780563
• CID: 843337
• PubChem ID: 3732253
• Update Time: 2025-05-19

3-Amino-N-(4-chlorophenyl)-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-N-(4-CHLORO-PHENYL)-4-METHYL-BENZENESULFONAMIDE
• MFCD02704644
• Z56785532
• G19525
• AKOS000115646
• SR-01000028571-1
• J-511699
• 328028-61-1
• 3-amino-N-(4-chlorophenyl)-4-methylbenzene-1-sulfonamide
• SB82486
• 3-amino-N-(4-chlorophenyl)-4-methylbenzenesulfonamide
• EN300-02159
• SR-01000028571
• 3-Amino-N-(4-chlorophenyl)-4-methylbenzene-1-sulfonamide

• MDL： MFCD02704644
• Inchi： 1S/C13H13ClN2O2S/c1-9-2-7-12(8-13(9)15)19(17,18)16-11-5-3-10(14)4-6-11/h2-8,16H,15H2,1H3
• InChI Key： JCGWTTFFRYAJHK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NS(C1C=CC(C)=C(C=1)N)(=O)=O

Computed Properties

• Exact Mass: 296.0386265g/mol
• Monoisotopic Mass: 296.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 3-Amino-N-(4-chlorophenyl)-4-methylbenzene-1-sulfonamide

Introduction to 3-Amino-N-(4-chlorophenyl)-4-methylbenzene-1-sulfonamide (CAS No. 328028-61-1)

3-Amino-N-(4-chlorophenyl)-4-methylbenzene-1-sulfonamide (CAS No. 328028-61-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this sulfonamide derivative incorporates both aromatic and heterocyclic functionalities, making it a versatile scaffold for designing novel bioactive molecules.

The name of the compound, 3-Amino-N-(4-chlorophenyl)-4-methylbenzene-1-sulfonamide, provides detailed insights into its chemical composition. The presence of an amino group (-NH₂) at the third position, a chlorophenyl ring at the fourth position, and a methyl group at the fourth position of the benzene ring, along with a sulfonamide moiety (-SO₂NH₂), contributes to its complex reactivity and potential biological activity. This arrangement not only influences its solubility and stability but also dictates its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 3-Amino-N-(4-chlorophenyl)-4-methylbenzene-1-sulfonamide with greater accuracy. Studies have indicated that the sulfonamide group enhances binding affinity to certain enzymes and receptors, making it a valuable building block for developing inhibitors or modulators of these targets. The structure-activity relationship (SAR) of this compound has been extensively studied to optimize its efficacy and minimize potential side effects.

In the context of drug discovery, 3-Amino-N-(4-chlorophenyl)-4-methylbenzene-1-sulfonamide has been investigated for its potential applications in treating various therapeutic conditions. Its molecular framework suggests possible activity against enzymes involved in inflammation, pain perception, and metabolic disorders. Preliminary in vitro studies have demonstrated promising interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways.

The synthesis of 3-Amino-N-(4-chlorophenyl)-4-methylbenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for modifications to the core structure, enabling the creation of derivatives with tailored biological properties.

One of the most compelling aspects of 3-Amino-N-(4-chlorophenyl)-4-methylbenzene-1-sulfonamide is its potential as a lead compound for further drug development. By leveraging modern techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD), researchers can rapidly identify analogs with enhanced potency or selectivity. The sulfonamide moiety, in particular, has been shown to improve binding affinity through hydrogen bonding interactions with biological targets, making it an attractive feature for medicinal chemists.

The pharmacological profile of this compound is further supported by recent findings from preclinical studies. Animal models have provided insights into its mechanism of action and potential therapeutic benefits. For instance, studies in rodents have shown that derivatives of 3-Amino-N-(4-chlorophenyl)-4-methylbenzene-1-sulfonamide exhibit anti-inflammatory effects comparable to existing therapeutics but with improved tolerability. These results are particularly encouraging given the growing demand for safer alternatives with fewer side effects.

From a regulatory perspective, 3-Amino-N-(4-chlorophenyl)-4-methylbenzene-1-sulfonamide must undergo rigorous testing to meet safety and efficacy standards before being considered for clinical use. Good Manufacturing Practices (GMP) ensure that synthetic processes are standardized and controlled, minimizing variability in product quality. Additionally, toxicological assessments help determine acceptable exposure levels and potential long-term effects, ensuring patient safety.

The role of computational tools in analyzing the properties of 3-Amino-N-(4-chlorophenyl)-4-methylbenzene-1-sulfonamide cannot be overstated. Molecular dynamics simulations allow researchers to visualize how this compound interacts with biological targets at an atomic level, providing critical insights into binding mechanisms. Furthermore, quantum mechanical calculations help predict electronic properties that influence reactivity and stability.

The future prospects for 3-Amino-N-(4-chlorophenyl)-4-methylbenzene-1-sulfonamide are bright, with ongoing research focusing on optimizing its pharmacological profile through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress by combining experimental data with computational predictions. This interdisciplinary approach ensures that new derivatives are designed efficiently while maintaining high standards of scientific rigor.

In conclusion,3-Amino-N-(4-chlorophenyl)-4-methylbenzene-1-sulfonamide (CAS No. 328028-61-1) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an excellent candidate for further exploration as a lead compound or intermediate in drug development pipelines. As research continues to uncover new possibilities,this compound promises to contribute substantially to advancements in medicine.